Cas no 1049532-42-4 (5-(benzyloxy)-2-(2,3-dihydro-1H-indole-1-carbonyl)-4H-pyran-4-one)

• Product Name: 5-(benzyloxy)-2-(2,3-dihydro-1H-indole-1-carbonyl)-4H-pyran-4-one
• CAS No: 1049532-42-4
• MF: C₂₁H₁₇NO₄
• MW: 347.363985776901
• CID: 6132868
• PubChem ID: 42226930
• Update Time: 2025-07-21

5-(benzyloxy)-2-(2,3-dihydro-1H-indole-1-carbonyl)-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-2-(2,3-dihydro-1H-indole-1-carbonyl)-4H-pyran-4-one
• AKOS024505128
• 2-(2,3-dihydroindole-1-carbonyl)-5-phenylmethoxypyran-4-one
• 1049532-42-4
• VU0640541-1
• F5286-0047
• 5-(benzyloxy)-2-(indoline-1-carbonyl)-4H-pyran-4-one

• Inchi： 1S/C21H17NO4/c23-18-12-19(21(24)22-11-10-16-8-4-5-9-17(16)22)26-14-20(18)25-13-15-6-2-1-3-7-15/h1-9,12,14H,10-11,13H2
• InChI Key： KAXXQZXMMKNDOW-UHFFFAOYSA-N
• SMILES： O1C=C(C(C=C1C(N1C2C=CC=CC=2CC1)=O)=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.11575802g/mol
• Monoisotopic Mass: 347.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5-(benzyloxy)-2-(2,3-dihydro-1H-indole-1-carbonyl)-4H-pyran-4-one

Introduction to 5-(benzyloxy)-2-(2,3-dihydro-1H-indole-1-carbonyl)-4H-pyran-4-one (CAS No. 1049532-42-4) and Its Emerging Applications in Chemical Biology

5-(benzyloxy)-2-(2,3-dihydro-1H-indole-1-carbonyl)-4H-pyran-4-one, identified by the CAS number 1049532-42-4, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a pyranone core conjugated with an indole moiety and a benzyloxy substituent, exhibits a unique combination of chemical properties that make it a promising candidate for various biological applications. The intricate scaffold of this compound not only suggests potential roles in drug discovery but also opens avenues for exploration in synthetic chemistry and molecular recognition.

The pyranone moiety in the molecular structure of 5-(benzyloxy)-2-(2,3-dihydro-1H-indole-1-carbonyl)-4H-pyran-4-one is a key feature that contributes to its reactivity and functionality. Pyranones are known for their versatility in medicinal chemistry, often serving as intermediates in the synthesis of bioactive molecules. The presence of a benzyloxy group further enhances the compound's potential by introducing hydrophobicity and steric bulk, which can influence its interactions with biological targets. Additionally, the indole component is a well-documented pharmacophore found in numerous bioactive natural products and pharmaceuticals, suggesting that this compound may possess intrinsic biological activity.

Recent advancements in chemical biology have highlighted the importance of structurally diverse molecules in modulating biological pathways. The unique combination of functional groups in 5-(benzyloxy)-2-(2,3-dihydro-1H-indole-1-carbonyl)-4H-pyran-4-one positions it as a valuable tool for investigating enzyme inhibition, receptor binding, and other cellular processes. For instance, studies have shown that indole derivatives can interact with a wide range of targets, including enzymes involved in metabolic pathways and receptors mediating signal transduction. The pyranone ring may further enhance these interactions by providing additional binding pockets or modulating the electronic properties of the molecule.

In the realm of drug discovery, the synthesis of analogs derived from 5-(benzyloxy)-2-(2,3-dihydro-1H-indole-1-carbonyl)-4H-pyran-4-one represents an exciting frontier. By systematically modifying its structure—such as altering the substitution patterns on the indole ring or exploring different solvents for synthesis—researchers can generate libraries of compounds with tailored properties. These libraries can then be screened against various biological assays to identify molecules with desired pharmacological effects. The benzyloxy group, in particular, offers flexibility in synthetic chemistry, allowing for further derivatization while maintaining the core structural framework.

The potential applications of this compound extend beyond traditional pharmaceuticals. In materials science, for example, derivatives of 5-(benzyloxy)-2-(2,3-dihydro-1H-indole-1-carbonyl)-4H-pyran-4-one could serve as building blocks for designing novel polymers or functional materials. The ability to fine-tune their physical properties through structural modifications makes them attractive candidates for applications in coatings, adhesives, or even organic electronics. Furthermore, the indole moiety's role in sensing technologies has been explored, where it can be used to develop molecular probes for detecting specific analytes in environmental or biological samples.

From a synthetic chemistry perspective, 5-(benzyloxy)-2-(2,3-dihydro-1H-indole-1-carbonyl)-4H-pyran-4-one exemplifies the power of multi-component reactions and transition-metal-catalyzed processes in constructing complex scaffolds efficiently. The synthesis of this compound likely involves strategic bond-forming steps that showcase modern methodologies such as Buchwald-Hartwig coupling or intramolecular cyclizations. These approaches not only streamline the production process but also allow for scalable manufacturing—a critical factor for translating laboratory discoveries into practical applications.

The growing interest in natural product-inspired molecules has also influenced research directions related to 5-(benzyloxy)-2-(2,3-dihydro-1H-indole-1-carbonyl)-4H-pyran-4-one. By leveraging computational chemistry and biosynthetic pathways inspired by nature's own designs, scientists can design molecules with enhanced biological activity while minimizing synthetic complexity. This synergy between computational modeling and experimental synthesis underscores the interdisciplinary nature of modern chemical biology research.

Future studies on this compound are likely to focus on elucidating its mechanism of action through structural biology techniques such as X-ray crystallography or cryo-electron microscopy. Understanding how it interacts with its biological targets at an atomic level will provide insights into its therapeutic potential and guide further optimization efforts. Additionally, exploring its behavior under different conditions—such as varying pH levels or temperatures—will help researchers predict its stability and efficacy across diverse environments.

In conclusion,5-(benzyloxy)-2-(2,3-dihydro-1H-indole-1-carbonyl)-4H-pyran-4-one (CAS No. 1049532-42-4) represents a fascinating subject of study with broad implications in chemical biology and beyond. Its unique structural features offer opportunities for innovation across multiple disciplines—from drug discovery to materials science—and its synthesis highlights cutting-edge methodologies in organic chemistry. As research continues to uncover new applications for this compound,5-(benzyloxy)-2-(2,3-dihydro-1H-indole-1-carbonyl)-4H-pyran-4-one is poised to make significant contributions to scientific progress.